![molecular formula C12H11N3O2 B4888541 1-acetyl-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one](/img/structure/B4888541.png)
1-acetyl-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one
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Overview
Description
1-acetyl-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as IQ-1 and has been found to possess a range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.
Scientific Research Applications
IQ-1 has been used in various scientific research applications, including cancer research, neuroscience, and immunology. In cancer research, IQ-1 has been found to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, IQ-1 has been shown to enhance the differentiation of neural stem cells into neurons. In immunology, IQ-1 has been found to modulate the immune response by regulating the activity of T cells.
Mechanism of Action
The mechanism of action of IQ-1 is not fully understood, but it is believed to involve the inhibition of the Wnt signaling pathway. This pathway plays a critical role in the regulation of cell proliferation, differentiation, and survival. By inhibiting this pathway, IQ-1 can induce apoptosis in cancer cells and promote the differentiation of neural stem cells.
Biochemical and Physiological Effects:
IQ-1 has been found to have a range of biochemical and physiological effects. In addition to its effects on cell proliferation and differentiation, IQ-1 has been shown to modulate the activity of various enzymes and proteins. For example, IQ-1 has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. IQ-1 has also been shown to activate the aryl hydrocarbon receptor, which plays a role in the regulation of immune responses.
Advantages and Limitations for Lab Experiments
One of the main advantages of using IQ-1 in lab experiments is its specificity. IQ-1 has been found to selectively inhibit the Wnt signaling pathway, which makes it a valuable tool for studying the role of this pathway in various biological processes. However, one limitation of using IQ-1 is its potential toxicity. High concentrations of IQ-1 have been found to induce cell death in non-cancerous cells, which can limit its use in some experiments.
Future Directions
There are several future directions for research on IQ-1. One area of interest is the development of new analogs of IQ-1 that have improved specificity and reduced toxicity. Another area of interest is the exploration of the potential therapeutic applications of IQ-1 in various diseases, including cancer and neurodegenerative disorders. Finally, further research is needed to fully understand the mechanism of action of IQ-1 and its effects on various biological processes.
Synthesis Methods
The synthesis of IQ-1 involves the reaction of 2-aminobenzamide with acetic anhydride and formic acid in the presence of a catalyst. This reaction results in the formation of 1-acetyl-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one. The purity of the synthesized compound can be confirmed by using analytical techniques such as NMR spectroscopy and mass spectrometry.
Properties
IUPAC Name |
1-acetyl-2,3-dihydroimidazo[2,1-b]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2/c1-8(16)14-6-7-15-11(17)9-4-2-3-5-10(9)13-12(14)15/h2-5H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHZJXDYDJAJBSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN2C1=NC3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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